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Compound of Interest

Compound Name: 3-Bromo-2-methylbenzamide

Cat. No.: B1444311 Get Quote

An In-depth Technical Guide to the Potential Hazards and Safety Information for 3-Bromo-2-
methylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
3-Bromo-2-methylbenzamide is a halogenated aromatic amide whose toxicological properties

have not been thoroughly investigated. However, available data from suppliers and chemical

databases indicate that it should be handled with caution. The primary hazards associated with

this compound are significant irritation to the skin, eyes, and respiratory tract. This guide

provides a comprehensive overview of the known hazards, safe handling protocols, and

emergency procedures necessary for minimizing risk in a laboratory setting. Adherence to the

protocols outlined herein is critical for ensuring personnel safety and maintaining a compliant

research environment.

Chemical Identification and Physicochemical
Properties
A clear understanding of the compound's basic properties is fundamental to safe handling.
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Property Value Reference

Chemical Name 3-Bromo-2-methylbenzamide --INVALID-LINK--[1]

CAS Number 919363-09-0 --INVALID-LINK--[1]

Molecular Formula C₈H₈BrNO --INVALID-LINK--[1]

Molecular Weight 214.06 g/mol --INVALID-LINK--[2]

Appearance
Solid (Assumed based on

related compounds)
N/A

pKa (Predicted) 15.39 ± 0.50 --INVALID-LINK--[1]

Hazard Identification and GHS Classification
According to data provided by chemical suppliers under the Globally Harmonized System

(GHS), 3-Bromo-2-methylbenzamide is classified as a hazardous substance. The primary

concerns are its irritant properties.

Signal Word:Warning[3][4]

Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements: A comprehensive list of precautionary statements (P-statements)

dictates the necessary measures to prevent and respond to exposure. Key statements include:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye

protection/face protection).[5][6]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF

INHALED: Remove person to fresh air), P305+P351+P338 (IF IN EYES: Rinse cautiously
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with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing), P312 (Call a POISON CENTER or doctor if you feel unwell).[5][6]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[6]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3][5]

Caption: GHS Pictogram and associated hazard statements.

Toxicological Information
Core Insight: The most critical piece of information for researchers is that the chemical,

physical, and toxicological properties of 3-Bromo-2-methylbenzamide have not been

thoroughly investigated.[3][7] This lack of comprehensive data necessitates a conservative

approach, treating the compound as potentially harmful beyond its known irritant effects.

Acute Effects:

Skin Contact: Causes irritation, which may manifest as redness and discomfort at the site

of contact.[4]

Eye Contact: Causes serious irritation, potentially leading to redness and profuse

watering.[4]

Inhalation: May cause irritation of the throat and respiratory tract, with symptoms like a

feeling of tightness in the chest, coughing, or wheezing.[4]

Ingestion: Harmful if swallowed.[3][5][7] May cause soreness and redness of the mouth

and throat.[4]

Chronic Effects: No data is available regarding long-term exposure, carcinogenicity,

mutagenicity, or reproductive toxicity.[7]

Experimental Protocols: Safe Handling and Storage
Given the hazard profile, stringent operational protocols are mandatory. All work must be

predicated on the principle of minimizing exposure.
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Engineering Controls and Work Practices
The causality behind these controls is to create a physical barrier between the researcher and

the chemical, preventing inhalation of dust and contact with skin or eyes.

Designated Work Area: All handling of 3-Bromo-2-methylbenzamide, including weighing

and solution preparation, must be conducted within a certified chemical fume hood.[4]

Ventilation: Ensure the fume hood has sufficient airflow and is functioning correctly before

beginning work. Mechanical exhaust is required.[3]

Handling: Avoid direct contact with the substance.[4] Avoid the formation and spread of dust

and aerosols.[7] Use non-sparking tools where applicable.[8]

Hygiene: Wash hands and any exposed skin thoroughly after handling, before breaks, and at

the end of the workday.[3][7] Do not eat, drink, or smoke in the work area.[3][5]

Contamination: An eyewash station and safety shower must be readily accessible in the

immediate work area.[3][9]

Storage Conditions
Proper storage is a self-validating system to ensure chemical stability and prevent accidental

release.

Container: Keep the container tightly closed in its original packaging.[4]

Environment: Store in a cool, dry, and well-ventilated area.[3][4] Recommended storage

temperatures from related compounds suggest 2-8°C or 10-25°C.[3][7]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong

reducing agents.[10] The compound may also be light-sensitive.[4]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to provide comprehensive protection. The choice of

specific equipment must be based on a risk assessment of the planned experiment.
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PPE Category Specification & Rationale

Eye/Face Protection

Chemical safety goggles conforming to NIOSH

(US) or EN 166 (EU) standards are mandatory.

[7] For procedures with a higher risk of

splashes, a face shield should be worn in

addition to goggles.[7][11]

Hand Protection

Compatible, chemical-resistant gloves (e.g.,

nitrile) must be worn.[3][4] Gloves must be

inspected for integrity before use. Use proper

glove removal technique (without touching the

glove's outer surface) to avoid skin contact.

Dispose of contaminated gloves after use.[7]

Skin/Body Protection

A laboratory coat (flame-retardant

recommended) must be worn and kept

buttoned.[12] For larger quantities or significant

splash risk, a chemical-resistant apron over the

lab coat is advised.[12] Closed-toe shoes are

mandatory.[12]

Respiratory Protection

All work should be done in a fume hood. If a

fume hood is not available or if engineering

controls fail, a NIOSH/MSHA-approved

respirator with appropriate cartridges for organic

vapors and particulates (e.g., P95) must be

used.[3][7] A self-contained breathing apparatus

(SCBA) must be available for emergency

situations.[4]

Emergency Procedures and First Aid
Immediate and correct response to an exposure is critical. All personnel must be familiar with

these procedures before working with the compound.

First Aid Measures
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Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable

for breathing.[3][5] If breathing is difficult, irregular, or has stopped, administer artificial

respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[3][4] Seek medical attention if irritation

occurs or persists.[6]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding the eyelids open.[3][4] Remove contact lenses if present and easy to do.[3] Seek

immediate medical attention, consulting an ophthalmologist.[3]

Ingestion: Do NOT induce vomiting.[5] Wash out the mouth with water, provided the person

is conscious.[3][4] Call a physician or poison control center immediately.[3][5]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[4][5]

Specific Hazards: During combustion, the compound may emit toxic fumes, including carbon

monoxide, carbon dioxide, and hydrogen bromide (HBr).[4]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[3][4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[7] Do not touch spilled material.

Wear full PPE as described in Section 5. Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains, soil, or surface water.

[3][4]

Containment and Cleanup: For a solid spill, carefully sweep up or vacuum the material

without creating dust and place it into a suitable, closed, and labeled container for disposal.

[7] For solutions, absorb with an inert material (e.g., sand, vermiculite) and transfer to a

sealed container.[4] Thoroughly clean the contaminated area afterward.[3]
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Caption: A generalized workflow for responding to a chemical exposure event.
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Disposal Considerations
Chemical waste must be managed to ensure the safety of personnel and the environment.

Waste Treatment: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[7] Do not dispose of the material into drains or the environment.

Contaminated Packaging: Dispose of contaminated packaging as unused product.[7] All

waste disposal must be in accordance with local, regional, and national regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1444311#potential-hazards-and-safety-information-
for-3-bromo-2-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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